Ethyl tosylcarbamate synthesis from ethyl carbamate and p-toluenesulfonyl chloride
Ethyl tosylcarbamate synthesis from ethyl carbamate and p-toluenesulfonyl chloride
For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of the synthesis of ethyl tosylcarbamate, a key intermediate in the production of pharmaceuticals such as the antidiabetic drug Gliclazide. This document details the chemical properties, synthesis protocols, and reaction mechanisms involved in the preparation of ethyl tosylcarbamate from ethyl carbamate (B1207046) and p-toluenesulfonyl chloride.
Introduction
Ethyl tosylcarbamate, also known as ethyl N-(p-toluenesulfonyl)carbamate or tosylurethane, is an organic compound with the chemical formula C₁₀H₁₃NO₄S.[1] It serves as a crucial building block in organic synthesis, particularly in the pharmaceutical industry. The synthesis primarily involves the reaction of ethyl carbamate with p-toluenesulfonyl chloride in the presence of a base. This guide will focus on this prevalent synthetic route, providing detailed experimental procedures and relevant data for researchers in the field.
Chemical and Physical Properties
A summary of the key chemical and physical properties of the reactants and the final product is presented in Table 1. This data is essential for laboratory safety, reaction setup, and product characterization.
Table 1: Physicochemical Properties of Reactants and Product
| Compound | Formula | Molecular Weight ( g/mol ) | Melting Point (°C) | CAS Number |
| Ethyl Carbamate | C₃H₇NO₂ | 89.09 | 48-50 | 51-79-6 |
| p-Toluenesulfonyl Chloride | C₇H₇ClO₂S | 190.65 | 67-69 | 98-59-9 |
| Ethyl Tosylcarbamate | C₁₀H₁₃NO₄S | 243.28 | 82-84 | 5577-13-9 |
Data sourced from publicly available chemical databases.
Synthesis of Ethyl Tosylcarbamate
The principal method for synthesizing ethyl tosylcarbamate is the N-sulfonylation of ethyl carbamate with p-toluenesulfonyl chloride. This reaction is typically carried out in the presence of a base to neutralize the hydrochloric acid byproduct.
General Reaction Scheme
The overall chemical transformation is depicted in the following reaction scheme:
Figure 1: Synthesis of Ethyl Tosylcarbamate
Caption: Reaction of ethyl carbamate with p-toluenesulfonyl chloride.
Experimental Protocol
While a specific detailed protocol from a peer-reviewed journal was not identified in the literature search, the synthesis is analogous to the well-established procedure for the tosylation of amines. The following is a representative experimental protocol based on these analogous reactions.
Materials:
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Ethyl carbamate
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p-Toluenesulfonyl chloride
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Anhydrous pyridine
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Anhydrous dichloromethane (B109758) (DCM)
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Hydrochloric acid (1 M)
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Saturated sodium bicarbonate solution
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Brine (saturated sodium chloride solution)
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Anhydrous magnesium sulfate
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Round-bottom flask
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Magnetic stirrer
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Ice bath
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Separatory funnel
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Rotary evaporator
Procedure:
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In a clean, dry round-bottom flask equipped with a magnetic stirrer, dissolve ethyl carbamate (1.0 equivalent) in anhydrous dichloromethane.
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Cool the solution to 0 °C in an ice bath.
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Slowly add anhydrous pyridine (1.5 equivalents) to the stirred solution.
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To this mixture, add p-toluenesulfonyl chloride (1.1 equivalents) portion-wise, maintaining the temperature at 0 °C.
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After the addition is complete, allow the reaction mixture to warm to room temperature and stir for 12-24 hours. Monitor the reaction progress by thin-layer chromatography (TLC).
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Upon completion, dilute the reaction mixture with dichloromethane.
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Transfer the mixture to a separatory funnel and wash sequentially with 1 M hydrochloric acid, water, saturated sodium bicarbonate solution, and brine.
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Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure using a rotary evaporator.
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The crude product can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield pure ethyl tosylcarbamate.
Note: This is a generalized procedure and may require optimization for yield and purity.
Reaction Mechanism and Workflow
The synthesis of ethyl tosylcarbamate proceeds via a nucleophilic acyl substitution mechanism. The workflow involves several key steps from reaction setup to product purification.
Signaling Pathway (Reaction Mechanism)
The reaction is initiated by the deprotonation of the carbamate nitrogen by pyridine, which increases its nucleophilicity. The resulting anion then attacks the electrophilic sulfur atom of the p-toluenesulfonyl chloride, leading to the displacement of the chloride ion and the formation of the N-S bond.
Figure 2: Reaction Mechanism
Caption: Mechanism of N-tosylation of ethyl carbamate.
Experimental Workflow
The following diagram illustrates the typical laboratory workflow for the synthesis and purification of ethyl tosylcarbamate.
Figure 3: Experimental Workflow
Caption: Workflow for ethyl tosylcarbamate synthesis.
Characterization Data
Comprehensive characterization is crucial to confirm the identity and purity of the synthesized ethyl tosylcarbamate. While a complete set of citable spectral data was not available from the conducted searches, Table 2 lists the expected analytical data based on the compound's structure and available information.
Table 2: Analytical and Spectroscopic Data for Ethyl Tosylcarbamate
| Analysis Type | Expected Data |
| Appearance | White to off-white solid |
| Melting Point | 82-84 °C[2] |
| ¹H NMR | Signals corresponding to ethyl group (triplet and quartet), methyl group on the tosyl ring (singlet), aromatic protons (two doublets), and N-H proton (broad singlet). |
| ¹³C NMR | Resonances for the carbonyl carbon, ethyl group carbons, tosyl methyl carbon, and aromatic carbons. |
| IR Spectroscopy | Characteristic peaks for N-H stretching, C=O stretching (carbamate), and S=O stretching (sulfonamide). |
| Mass Spectrometry | Molecular ion peak (M+) at m/z = 243.28. |
Researchers should perform their own analytical characterization to verify the structure and purity of the synthesized compound.
Conclusion
This technical guide has outlined the synthesis of ethyl tosylcarbamate from ethyl carbamate and p-toluenesulfonyl chloride. The provided information on the reaction protocol, mechanism, and characterization serves as a valuable resource for chemists and pharmaceutical scientists. The synthesis is robust and relies on standard laboratory techniques, making it accessible for a wide range of research and development applications. Further optimization of the reaction conditions may be necessary to achieve desired yields and purity for specific applications.
